![molecular formula C16H14N2O2S B5580019 N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide](/img/structure/B5580019.png)
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide
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Description
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide, also known as MBB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole compounds and has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and antitumor effects.
Scientific Research Applications
Photodynamic Therapy Applications
One significant application of benzothiazole derivatives lies in photodynamic therapy (PDT) for cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) detailed the synthesis and characterization of new zinc phthalocyanines substituted with benzothiazole derivative groups. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, making them potential candidates for Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity
Benzothiazole derivatives also demonstrate promising antimicrobial properties. Desai and colleagues (2013) synthesized a series of N-(4-methoxybenzamides) incorporating a thiazole ring, which showed significant in vitro antibacterial and antifungal activities against various strains of bacteria and fungi. These findings suggest the potential of these compounds in developing new antimicrobial agents (Desai et al., 2013).
Materials Science and Optical Applications
In the realm of materials science, particularly in the synthesis and study of organic compounds with potential optical applications, Prabukanthan and colleagues (2020) reported on the synthesis, crystal growth, and characterization of a heterocyclic compound similar to N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide. Their study revealed that the compound exhibits promising optical properties, including a high optical band gap and significant second harmonic generation (SHG) efficiency, suggesting its utility in nonlinear optical applications (Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020).
Anticancer Activity
Additionally, derivatives of benzothiazole have been evaluated for their anticancer activities. Havrylyuk et al. (2010) conducted antitumor screenings of several novel 4-thiazolidinones with a benzothiazole moiety, identifying compounds with significant activity against various cancer cell lines. This research underscores the potential of benzothiazole derivatives in oncology, particularly in designing new anticancer drugs (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).
Properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-10-6-8-11(9-7-10)15(19)18-16-17-14-12(20-2)4-3-5-13(14)21-16/h3-9H,1-2H3,(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHXLPGLWQNJNFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC=C3S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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